Cas no 2137633-88-4 (6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane)

• Product Name: 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane
• CAS No: 2137633-88-4
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6154498
• PubChem ID: 165839767
• Update Time: 2025-06-07

6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• EN300-712251
• 2137633-88-4
• 6-cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane
• 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane

• Inchi： 1S/C12H20N2O/c15-11(10-3-1-2-4-10)14-6-5-12(9-14)7-13-8-12/h10,13H,1-9H2
• InChI Key： QSINPVVTPMDKFM-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)N1CCC2(CNC2)C1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane

Introduction to 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane (CAS No. 2137633-88-4)

6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane, a compound with the CAS number 2137633-88-4, is a unique and structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets.

The chemical structure of 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane features a cyclopentanecarbonyl group attached to a 2,6-diazaspiro[3.4]octane core. The cyclopentanecarbonyl moiety contributes to the overall hydrophobicity and lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The 2,6-diazaspiro[3.4]octane core, on the other hand, provides a unique scaffold that can be functionalized to modulate the biological activity and selectivity of the compound.

Recent studies have highlighted the potential of 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can interact with key enzymes involved in the pathogenesis of these diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane can potentially improve cognitive function and slow down disease progression.

In addition to its neuroprotective properties, 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane has also been investigated for its anti-inflammatory effects. Inflammatory responses play a crucial role in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can modulate the activity of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and tissue damage.

The pharmacological profile of 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane has been further characterized through in vitro and in vivo experiments. In cell-based assays, this compound has shown promising results in inhibiting the proliferation of cancer cells and inducing apoptosis. These findings suggest that 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane may have potential as an anticancer agent.

To better understand the mechanism of action of 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane, researchers have employed various techniques such as molecular docking studies and molecular dynamics simulations. These computational methods have provided insights into the binding interactions between the compound and its target proteins, which can guide the rational design of more potent and selective analogs.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to determine its long-term safety profile and therapeutic potential in larger patient populations.

In conclusion, 6-Cyclopentanecarbonyl-2,6-diazaspiro[3.4]octane (CAS No. 2137633-88-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases.